Cas no 86770-67-4 (Azido-PEG4-alcohol)

Azido-peg4-alcohol is a protac linker, which belongs to the peg class and can be used to synthesize protac

Azido-PEG4-alcohol structure

Product Name:Azido-PEG4-alcohol

CAS No:86770-67-4

Molecular Formula:C₈H₁₇N₃O₄

Molecular Weight:219.238281965256

MDL:MFCD03701128

CID:708571

PubChem ID:4614742

Azido-PEG4-alcohol Properties

Names and Identifiers

- Ethanol,2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-
- 1-Azido-3,6,9-trioxaundecane-11-ol
- N3-PEG4-OH
- 11-Azido-3,6,9-trioxaundecanol
- 2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethanol
- Azido-PEG4-alcohol
- 1-azido-11-hydroxy-3,6,9-trioxaundecane
- 1-azido-3,6,9-trioxaundecan-11-ol
- PEG4-Azide
- 2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethanol (ACI)
- 11-Azido-3,6,9-trioxadodecanol
- 11-Azido-3,6,9-trioxaundecan-1-ol
- [2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethan-1-ol]
- Triethylene glycol mono-2-azidoethyl ether
- MFCD03701128
- 2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethanol, 20 wt% in DCM
- GS-6331
- SY055515
- 11-Azido-3,6,9-trioxa-undecanol
- CS-0040782
- Ethanol, 2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-
- MBQYGQMGPFNSAP-UHFFFAOYSA-N
- HY-22340
- AB15747
- DTXSID80404906
- 1-AZIDO-3,6,9-TRIOXAUNDECANE-11-OL
- EN300-244444
- SCHEMBL13449860
- 86770-67-4
- 2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethanol
- 11-AZIDO-3,6,9-TRIOXAUNDECANOL
- 2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethan-1-ol
- DB-259388
- A2294
- AKOS028108761
- BP-20559
- LCZC1155
- 2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethanol, 20 wt% in toluene
- 2-{2-[2-(2-AZIDOETHOXY)ETHOXY]ETHOXY}ETHANOL
- C70205
- 2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethan-1-ol
- +Expand
- MDL： MFCD03701128
- InChIKey： MBQYGQMGPFNSAP-UHFFFAOYSA-N
- Inchi： 1S/C8H17N3O4/c9-11-10-1-3-13-5-7-15-8-6-14-4-2-12/h12H,1-8H2
- SMILES： [N-]=[N+]=NCCOCCOCCOCCO

Computed Properties

Exact Mass: 219.12200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 11
Monoisotopic Mass: 219.12190603 g/mol
Heavy Atom Count: 15
Complexity: 173
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 62.3Å²
Molecular Weight: 219.24

Experimental Properties

LogP: -0.20844
PSA: 97.67000
Refractive Index: 1.46
Melting Point: N/A
Solubility: Chloroform (Sparingly)

Azido-PEG4-alcohol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004SRU-1g	Ethanol,2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-	86770-67-4	95%	1g	$42.00	2024-04-21
A2B Chem LLC	AC23114-250mg	Ethanol,2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-	86770-67-4	98%(GC)	250mg	$37.00	2024-04-19
abcr	AB368771-500 mg	2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethanol, 95%; .	86770-67-4	95%	500 mg	€114.50	2023-07-19
AK Scientific	AMTGC272-250mg	2-{2-[2-(2-Azidoethoxy)ethoxy]ethoxy}ethanol	86770-67-4	98% (GC)	250mg	$34	2024-07-19
Apollo Scientific	BIPG1117-250mg	Azido-PEG4-alcohol	86770-67-4		250mg	£98.00	2024-05-24
Bestfluorodrug	YFL00240-1.0g	2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethan-1-ol	86770-67-4	97%	1.0g	￥330	2023-01-04
Enamine	EN300-244444-0.05g	2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethan-1-ol	86770-67-4	95%	0.05g	$28.0	2024-06-19
eNovation Chemicals LLC	D915574-1g	11-Azido-3,6,9-trioxaundecanol	86770-67-4	97%	1g	$225	2022-09-05
Key Organics Ltd	GS-6331-0.5G	1-AZIDO-3,6,9-TRIOXAUNDECANE-11-OL	86770-67-4	>90%	0.5g	£83.00	2023-09-09
MedChemExpress	HY-22340-10mM*1mLinDMSO	Azido-PEG4-alcohol	86770-67-4	≥98.0%	10mM*1mLinDMSO	￥539	2023-07-26

Azido-PEG4-alcohol Synthesis

Synthetic Circuit 1

65883-12-7

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide

Reference

Site-Specific and Covalent Attachment of His-Tagged Proteins by Chelation Assisted Photoimmobilization: A Strategy for Microarraying of Protein Ligands

Ericsson, Emma M.; et al, Langmuir, 2013, 29(37), 11687-11694

Synthetic Circuit 2

65883-12-7

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide

Reference

Membrane Activation: Selective Vesicle Fusion via Small Molecule Recognition

Gong, Yun; et al, Journal of the American Chemical Society, 2006, 128(45), 14430-14431

Synthetic Circuit 3

65883-12-7

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Ethanol ; overnight, reflux

Reference

Glyconanosomes: Disk-Shaped Nanomaterials for the Water Solubilization and Delivery of Hydrophobic Molecules

Assali, Mohyeddin; et al, ACS Nano, 2013, 7(3), 2145-2153

Synthetic Circuit 4

77544-60-6

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Ethanol ; 1 d, 80 °C

Reference

Zwitterion-Functionalized Detonation Nanodiamond with Superior Protein Repulsion and Colloidal Stability in Physiological Media

Merz, Viktor; et al, Small, 2019, 15(48),

Synthetic Circuit 5

77544-60-6

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 8 h, 70 °C

Reference

Cell-penetrating and neurotargeting dendritic siRNA nanostructures

Brunner, Korbinian; et al, Angewandte Chemie, 2015, 54(6), 1946-1949

Synthetic Circuit 6

134179-42-3

86770-67-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; overnight, rt

Reference

A Convergent Synthetic Platform for Single-Nanoparticle Combination Cancer Therapy: Ratiometric Loading and Controlled Release of Cisplatin, Doxorubicin, and Camptothecin

Liao, Longyan; et al, Journal of the American Chemical Society, 2014, 136(16), 5896-5899

Synthetic Circuit 7

1574267-61-0

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; overnight, rt
1.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates

Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Synthetic Circuit 8

1574267-61-0

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 5 h, 80 °C; 80 °C → rt
1.2 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

Amide bond-containing monodisperse polyethylene glycols beyond 10 000 Da

Wan, Zihong; et al, Organic & Biomolecular Chemistry, 2016, 14(33), 7912-7919

Synthetic Circuit 9

1574267-61-0

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; rt; 12 h, rt
1.2 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

Highly Efficient Synthesis of Monodisperse Poly(ethylene glycols) and Derivatives through Macrocyclization of Oligo(ethylene glycols)

Zhang, Hua; et al, Angewandte Chemie, 2015, 54(12), 3763-3767

Synthetic Circuit 10

1574267-56-3

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 1 h, 0 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; overnight, rt
2.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates

Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Synthetic Circuit 11

1574267-56-3

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 0 °C; 1 h, 0 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; rt; 12 h, rt
2.2 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
2.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

Highly Efficient Synthesis of Monodisperse Poly(ethylene glycols) and Derivatives through Macrocyclization of Oligo(ethylene glycols)

Zhang, Hua; et al, Angewandte Chemie, 2015, 54(12), 3763-3767

Synthetic Circuit 12

2086230-01-3

86770-67-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
1.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Synthetic Circuit 13

112-60-7

86770-67-4

Reaction Conditions

1.1 Reagents: Tosyl chloride , Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 3 h, 0 °C
1.2 Reagents: Sodium azide Solvents: Ethanol ; overnight, reflux

Reference

Modulation of Coiled-Coil Binding Strength and Fusogenicity through Peptide Stapling

Crone, Niek S. A.; et al, Bioconjugate Chemistry, 2020, 31(3), 834-843

Synthetic Circuit 14

112-60-7

86770-67-4

Reaction Conditions

1.1 Reagents: Tosyl chloride , Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 0 °C; 3 h, 0 °C
1.2 Reagents: Sodium azide Solvents: Ethanol ; overnight, reflux

Reference

A photoreversible protein-patterning approach for guiding stem cell fate in three-dimensional gels

DeForest, Cole A.; et al, Nature Materials, 2015, 14(5), 523-531

Synthetic Circuit 15

112-60-7

86770-67-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt → 0 °C
1.2 Reagents: Methanesulfonyl chloride ; 0 °C; 1 h, rt
1.3 Reagents: Sodium azide Solvents: Dimethylformamide ; overnight, 80 °C

Reference

Fluorinated paramagnetic chelates as potential multi-chromic 19F tracer agents

Jiang, Zhong-Xing; et al, Chemical Communications (Cambridge, 2011, 47(25), 7233-7235

Synthetic Circuit 16

868594-38-1

86770-67-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; rt

Reference

Synthesis and ligation ability of mono-aminooxy-functionalized dendrigraft poly-L-lysine (DGL)

Bondia, Andrea Molero; et al, Tetrahedron Letters, 2010, 51(25), 3330-3333

Synthetic Circuit 17

86770-71-0

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; rt; overnight, rt; pH 7

Reference

Towards a Universal Method for the Stable and Clean Functionalization of Inert Perfluoropolymer Nanoparticles: exploiting Photopolymerizable Amphiphilic Diacetylenes

Morasso, Carlo; et al, Advanced Functional Materials, 2010, 20(22), 3932-3940

Synthetic Circuit 18

5197-66-0

86770-67-4

Reaction Conditions

1.1 Reagents: Ammonium chloride , Sodium azide Solvents: Water ; rt → 80 °C

Reference

Protein-Inorganic Array Construction: Design and Synthesis of the Building Blocks

Bogdan, Niculina D.; et al, Chemistry - A European Journal, 2010, 16(7), 2170-2180

Synthetic Circuit 19

155130-15-7

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide , Water ; rt → 60 °C; overnight, 60 °C

Reference

Click Chemistry in Mesoporous Materials: Functionalization of Porous Silicon Rugate Filters

Ciampi, Simone; et al, Langmuir, 2008, 24(11), 5888-5892

Synthetic Circuit 20

1253389-31-9

86770-67-4

Reaction Conditions

1.1 Reagents: 4-[Bis(1,1-dimethylethyl)phosphino]-N,N-dimethylbenzenamine Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.4 Reagents: S8 Solvents: Tetrahydrofuran ; 24 h, rt

Reference

Nucleophilic transformations of azido-containing carbonyl compounds via protection of the azido group

Aimi, Takahiro; et al, Chemical Communications (Cambridge, 2021, 57(49), 6062-6065

Synthetic Circuit 21

25322-68-3

86770-67-4

Reaction Conditions

1.1 Reagents: Pyridine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 24 - 48 h, 0 °C
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 16 - 72 h, 80 °C

Reference

Multivalent Thiosialosides and Their Synergistic Interaction with Pathogenic Sialidases

Brissonnet, Yoan; et al, Chemistry - A European Journal, 2019, 25(9), 2358-2365

Synthetic Circuit 22

77544-60-6

37860-51-8

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 24 h, 60 °C

Reference

Biomembrane disruption by silica-core nanoparticles: Effect of surface functional group measured using a tethered bilayer lipid membrane

Liu, Ying; et al, Biochimica et Biophysica Acta, 2014, 1838, 429-437

Synthetic Circuit 23

86770-74-3

86770-67-4

Reaction Conditions

1.1 Reagents: Potassium bicarbonate , Sulfuryl azide fluoride Solvents: Dimethylformamide , tert-Butyl methyl ether , Water ; 5 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

Modular click chemistry libraries for functional screens using a diazotizing reagent

Meng, Genyi; et al, Nature (London, 2019, 574(7776), 86-89

Synthetic Circuit 24

1009630-89-0

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Ethanol ; 16 h, rt → reflux
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
2.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Synthetic Circuit 25

112-60-7

104-15-4

86770-67-4

Reaction Conditions

1.1 Solvents: Pyridine ; 6 h, rt
2.1 Reagents: Sodium azide Solvents: Acetone , Water ; rt → 60 °C; 12 h, 60 °C
2.2 Reagents: Sodium carbonate Solvents: Water

Reference

Discovery of a new class of PROTAC BRD4 degraders based on a dihydroquinazolinone derivative and lenalidomide/pomalidomide

Zhang, Fangqing; et al, Bioorganic & Medicinal Chemistry, 2020, 28(1),

Synthetic Circuit 26

112-60-7

104-15-4

86770-67-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; rt → 0 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, 0 °C; 3 h, 0 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 5 h, 60 °C

Reference

Towards potential nanoparticle contrast agents: synthesis of new functionalized PEG bisphosphonates

Kachbi-Khelfallah, Souad; et al, Beilstein Journal of Organic Chemistry, 2016, 12, 1366-1371

Synthetic Circuit 27

10439-23-3

112-60-7

86770-67-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; overnight, rt
2.1 Reagents: Sodium azide Solvents: Ethanol ; 7 h, reflux

Reference

Synthesis of Molecularly Encoded Oligomers Using a Chemoselective "AB + CD" Iterative Approach

Trinh, Thanh Tam; et al, Macromolecular Rapid Communications, 2014, 35(2), 141-145

Synthetic Circuit 28

112-60-7

109-99-9

86770-67-4

Reaction Conditions

1.1 Reagents: Triethylamine , Sulfuryl chloride Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Sodium azide Solvents: Ethanol ; overnight, reflux; reflux → rt

Reference

Tailoring carbon nanotube surfaces with glyconanorings: new bionanomaterials with specific lectin affinity

Khiar, Noureddine; et al, Chemical Communications (Cambridge, 2009, (27), 4121-4123

Azido-PEG4-alcohol Raw materials

Azido-PEG4-alcohol Preparation Products

Azido-PEG4-alcohol (86770-67-4)

Azido-PEG4-alcohol Suppliers

J&K Scientific

Audited Supplier

(CAS:86770-67-4)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Chengdu Pukang Biotechnology Co., Ltd

Audited Supplier

(CAS:86770-67-4)

MR./MRS.:WEI JING LI

Phone:15982136729

Email:qisiyu@pu-kang.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:86770-67-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:86770-67-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Naphthalimide/benzimide-based excited-state intramolecular proton transfer active luminogens: aggregation-induced enhanced emission and potential for chemical modification

Rong Wang,Ju Ding,Yanrong Zhang New J. Chem. 2019 43 9152

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86770-67-4 (Azido-PEG4-alcohol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:86770-67-4)Azido-PEG4-alcohol

Purity:99%/99%/99%

Quantity:25.0g/50.0g/100.0g

Price($):277.0/551.0/1065.0